Cas no 1803715-47-0 (6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid)

• Product Name: 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid
• CAS No: 1803715-47-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5002340
• Update Time: 2025-10-23

6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-9(6-13)3-2-8(5-12)10(7)4-11(14)15/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： IHFCEJPTCSESNV-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C#N)C(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid

Introduction to 6-Cyano-3-hydroxymethyl-2-methylphenylacetic Acid (CAS No. 1803715-47-0)

6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid, with the chemical formula C₉H₉NO₃, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both cyano and hydroxymethyl functional groups, along with a methylphenylacetic acid backbone, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's molecular structure imparts distinct chemical characteristics that are highly valuable in medicinal chemistry. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Conversely, the hydroxymethyl group (-CH₂OH) provides a site for further functionalization, enabling the attachment of other pharmacophores or modifications. These features make 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid a promising candidate for designing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of structurally diverse intermediates like 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid. Researchers have been exploring its potential in developing treatments for various diseases, including inflammatory disorders and metabolic conditions. The compound's ability to undergo selective modifications allows for the creation of derivatives with enhanced pharmacological properties.

In particular, the methylphenylacetic acid moiety is known for its role in modulating biological pathways. This scaffold has been extensively studied for its anti-inflammatory and analgesic effects. By incorporating the cyano and hydroxymethyl groups, scientists aim to enhance these properties while introducing new mechanisms of action. Such modifications are crucial for overcoming drug resistance and improving therapeutic outcomes.

One of the most exciting applications of 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid is in the development of enzyme inhibitors. Enzymes play a critical role in numerous biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The compound's structural features allow it to interact with specific enzymatic targets, thereby modulating their function. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in inflammation, offering a potential treatment for chronic inflammatory diseases.

Another area where 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid shows promise is in the field of metabolic disorders. Obesity and type 2 diabetes are major health concerns globally, and finding effective treatments remains a priority. Research indicates that this compound can influence metabolic pathways by interacting with receptors and enzymes involved in glucose metabolism and lipid synthesis. By targeting these pathways, it may be possible to develop novel therapies that improve insulin sensitivity and reduce hyperglycemia.

The synthesis of 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their studies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and oxidation-reduction reactions are commonly employed in its preparation.

Quality control is paramount when dealing with pharmaceutical intermediates like 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid. Rigorous analytical methods, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), are used to confirm the identity and purity of the compound. These analytical techniques provide detailed information about the molecular structure and ensure that the final product meets stringent industry standards.

The growing interest in 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid has led to increased collaboration between academic institutions and pharmaceutical companies. Joint research initiatives aim to explore its full potential by conducting preclinical studies and developing novel drug candidates based on this intermediate. Such collaborations accelerate the translation of laboratory discoveries into clinical applications, bringing new treatments to patients more quickly.

Future research directions may focus on exploring the compound's role in other therapeutic areas, such as cancer therapy and neurodegenerative diseases. The ability to modify its structure allows researchers to tailor its properties for specific biological targets. By leveraging computational modeling and high-throughput screening techniques, scientists can identify promising derivatives with enhanced efficacy and reduced side effects.

In conclusion, 6-Cyano-3-hydroxymethyl-2-methylphenylacetic acid (CAS No. 1803715-47-0) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it valuable for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.